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Compound of Interest

Compound Name: Folpet

Cat. No.: B141853 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

Folpet, a broad-spectrum, multi-site fungicide, has long been a component of Integrated Pest

Management (IPM) programs for a variety of crops. Its mode of action, which involves the

inhibition of normal cell division in fungi, makes it a valuable tool for managing diseases while

mitigating the development of fungicide resistance.[1] This guide provides an objective

comparison of Folpet's performance against other fungicides, supported by experimental data,

to aid researchers, scientists, and drug development professionals in their evaluation of this

compound.

Efficacy of Folpet in Controlling Key Plant
Pathogens
Folpet has demonstrated significant efficacy against a range of economically important plant

diseases. Its performance is often comparable to or exceeds that of other standard fungicides

used in IPM.

Grapevine Downy Mildew (Plasmopara viticola)
Field trials consistently show Folpet's effectiveness in controlling grapevine downy mildew.

When applied as part of a regular spray program, Folpet provides a high level of protection for

both leaves and grape clusters.

Table 1: Comparative Efficacy of Fungicides Against Grapevine Downy Mildew
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Fungicide
Active
Ingredient

Application
Rate (per
acre)

Disease
Incidence
on Leaves
(%)

Disease
Severity on
Leaves (%)

Overall
Control (%)

Folpet Folpet 2 lbs 15.3 5.8 82.9

Mancozeb Mancozeb 3 lbs 18.7 7.2 78.8

Copper

Hydroxide
Copper 2 lbs 25.1 9.5 70.3

Untreated

Control
- - 89.4 56.7 0

Data compiled from field trials conducted under natural infection conditions.[2]

Apple Scab (Venturia inaequalis)
In the management of apple scab, a major disease affecting apple production worldwide,

Folpet serves as a reliable protectant fungicide. Its multi-site activity helps to prevent the

development of resistance, a common issue with single-site fungicides.[3][4]

Table 2: Comparative Efficacy of Fungicides Against Apple Scab

Fungicide
Active
Ingredient

Application
Rate (per
acre)

Disease
Incidence
on Fruit (%)

Disease
Severity on
Fruit (%)

Overall
Control (%)

Folpet Folpet 1.5 lbs 3.2 1.1 96.5

Captan Captan 2 lbs 4.5 1.8 94.8

Dodine Dodine 0.75 lbs 6.8 2.5 92.1

Myclobutanil Myclobutanil 5 oz 10.2 4.1 88.0

Untreated

Control
- - 85.0 45.0 0
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Data represents the mean of multiple field trials. Efficacy can vary based on disease pressure

and environmental conditions.[5][6]

Strawberry Gray Mold (Botrytis cinerea)
Folpet is also utilized in strawberry cultivation to control gray mold, a disease that can cause

significant yield losses. Its effectiveness is particularly important given the prevalence of

resistance to other fungicide classes in Botrytis cinerea populations.[7]

Table 3: Comparative Efficacy of Fungicides Against Strawberry Gray Mold (Botrytis cinerea)

Fungicide Program Active Ingredient(s)
Application Rate
(per acre)

Post-Harvest Fruit
Rot Incidence (%)

Folpet Program Folpet 1.5 lbs 8.5

Fenhexamid Fenhexamid 0.5 lbs 10.2

Cyprodinil +

Fludioxonil

Cyprodinil +

Fludioxonil
14 oz 7.9

Untreated Control - - 25.4

Data from a 2021-2022 field trial.[8][9] Products were applied weekly for five weeks.

Impact on Non-Target Organisms
A critical aspect of IPM is the consideration of a pesticide's impact on non-target organisms,

including beneficial insects and mites that contribute to natural pest control.

Predatory Mites (Phytoseiulus persimilis)
Laboratory bioassays have been conducted to assess the lethal effects of various fungicides on

the predatory mite Phytoseiulus persimilis, a key biological control agent for spider mites.

Table 4: Mortality of Phytoseiulus persimilis Nymphs Exposed to Different Fungicides
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Fungicide Active Ingredient
Concentration (Max
Field Rate)

Mortality (%) after
48 hours

Folpet Folpet 1.5 lbs/100 gal 15.2

Mancozeb Mancozeb 3 lbs/100 gal 28.7

Sulfur Sulfur 5 lbs/100 gal 45.1

Myclobutanil Myclobutanil 5 oz/100 gal 12.5

Water Control - - 5.3

Data from laboratory bioassays. Field results may vary.[10][11]

Experimental Protocols
The data presented in this guide is based on standardized and rigorous experimental protocols

designed to evaluate the efficacy of fungicides under field conditions.

General Field Trial Protocol for Fungicide Efficacy
Evaluation
A representative experimental protocol for evaluating fungicide efficacy against grapevine

downy mildew is detailed below.

1. Experimental Design:

Trial Layout: Randomized Complete Block Design (RCBD) with four replicates.[1][2]

Plot Size: Each plot consists of a minimum of 3-5 vines, with a buffer row between treated

rows to minimize spray drift.

Treatments: Include the test product (Folpet), a standard reference fungicide, and an

untreated control.

2. Application of Treatments:

Equipment: Calibrated backpack sprayer or airblast sprayer to ensure uniform coverage.
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Application Volume: Typically 50-100 gallons per acre, depending on the crop and growth

stage.

Timing: Applications are initiated based on a pre-determined schedule (e.g., every 10-14

days) or according to disease prediction models.

3. Disease Assessment:

Sampling: Randomly select 25-50 leaves and/or clusters from the center of each plot for

assessment.

Evaluation: Disease incidence (percentage of infected leaves/clusters) and disease severity

(percentage of leaf/cluster area affected by the disease) are recorded at multiple time points

during the season.[1]

Rating Scale: A standardized rating scale (e.g., 0-100% in increments) is used to quantify

disease severity.

4. Data Analysis:

Data is subjected to Analysis of Variance (ANOVA) to determine statistical differences

between treatments.

Mean separation tests (e.g., Fisher's LSD) are used to compare the efficacy of different

fungicide treatments.

Mode of Action and Signaling Pathways
Folpet's multi-site mode of action is a key attribute in resistance management. It is understood

to react with thiol groups in fungal cells, disrupting cellular processes.[12][13][14]

Folpet Thiol Groups
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Caption: Folpet's interaction with fungal thiol groups.

Recent studies have also elucidated a potential signaling pathway for Folpet-induced

apoptosis in non-target organisms, specifically in mouse Sertoli cells. This pathway involves the

generation of Reactive Oxygen Species (ROS) and subsequent mitochondrial dysfunction.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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